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Compound of Interest

Compound Name:
(2-Benzyloxy-5-methoxy-phenyl)-

methanol

CAS No.: 214072-73-8

Cat. No.: B3252143

Get Quote

Executive Summary
(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a critical intermediate in

the synthesis of various pharmaceutical agents, particularly as a linker in antibody-drug

conjugates (ADCs) and as a scaffold in antiviral drug discovery. Its structural integrity—

specifically the preservation of the benzyl ether moiety during the reduction of the benzylic

alcohol—requires a precise, chemoselective synthetic strategy.

This application note details a robust, two-step protocol starting from 2-hydroxy-5-

methoxybenzaldehyde. Unlike generic organic synthesis guides, this document focuses on

process reliability, safety, and impurity control, utilizing a Williamson Ether Synthesis followed

by a Borohydride Reduction.

Retrosynthetic Strategy & Pathway
The synthesis is designed to install the bulky benzyl protecting group before generating the

sensitive primary alcohol. This order of operations prevents self-etherification and ensures the

phenolic hydroxyl is selectively alkylated.
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Reaction Scheme (Graphviz Visualization)

Starting Material
2-Hydroxy-5-methoxybenzaldehyde

(CAS: 672-13-9)

Step 1: O-Benzylation
BnBr, K2CO3, DMF

60°C, 4h

Nucleophilic Substitution (SN2)
Intermediate

2-Benzyloxy-5-methoxybenzaldehyde
(CAS: 5806-36-0)

Step 2: Reduction
NaBH4, MeOH
0°C to RT, 2h

Hydride Transfer
Target Product

(2-Benzyloxy-5-methoxy-phenyl)-methanol
(CAS: 214072-73-8)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the preparation of the target benzyl alcohol derivative.

Reagents and Materials
To ensure reproducibility, use reagents meeting the following specifications.

Reagent /
Solvent

CAS No.[1] Purity Grade Role
Stoichiometry
(Eq.)

2-Hydroxy-5-

methoxybenzald

ehyde

672-13-9 >98% Starting Material 1.0

Benzyl Bromide 100-39-0 >98% Electrophile 1.2

Potassium

Carbonate (

)

584-08-7
Anhydrous,

Powder
Base 2.0

Sodium

Borohydride (

)

16940-66-2 >98% Granules Reducing Agent 0.6 (Excess H-)

DMF (N,N-

Dimethylformami

de)

68-12-2 Anhydrous Solvent (Step 1) 10 Vol (mL/g)

Methanol

(MeOH)
67-56-1 HPLC Grade Solvent (Step 2) 10 Vol (mL/g)
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Experimental Protocols
Phase 1: Selective -Benzylation
Objective: Mask the phenolic hydroxyl group via Williamson Ether Synthesis. Mechanism:

Nucleophilic Substitution.[2][3][4] The phenoxide anion, generated in situ by

, attacks the benzylic carbon of benzyl bromide.

Protocol:
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a reflux condenser. Flush with nitrogen (

).

Dissolution: Charge the RBF with 2-Hydroxy-5-methoxybenzaldehyde (10.0 g, 65.7 mmol)

and Anhydrous DMF (100 mL). Stir until fully dissolved.

Deprotonation: Add Potassium Carbonate (18.2 g, 131.4 mmol) in a single portion. The

suspension may turn yellow/orange due to phenoxide formation.

Addition: Add Benzyl Bromide (9.4 mL, 78.8 mmol) dropwise via syringe over 10 minutes.

Safety Note: Benzyl bromide is a potent lachrymator. Perform exclusively in a fume hood.

Reaction: Heat the mixture to 60°C for 4 hours.

Monitor: Check TLC (Hexane:EtOAc 4:1). The starting phenol (

) should disappear, replaced by the less polar intermediate (

).

Workup:

Cool to room temperature (RT).

Pour the mixture into Ice Water (400 mL) with vigorous stirring. The product should

precipitate as an off-white solid.
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Filter the solid.[5] Wash the filter cake with water (

mL) to remove residual DMF and inorganic salts.

Dry the solid under vacuum at 40°C.

Yield Expectation: 90–95% (approx. 14.5 g).[6]

Intermediate: 2-Benzyloxy-5-methoxybenzaldehyde.[7][8]

Phase 2: Chemoselective Carbonyl Reduction
Objective: Reduce the aldehyde to a primary alcohol without cleaving the benzyl ether.

Mechanism: Nucleophilic addition of hydride (

) to the carbonyl carbon.[9]

is chosen over

because it is milder and chemoselective, avoiding potential side reactions with the ether
linkage.

Protocol:
Setup: Use a 500 mL RBF with a magnetic stir bar and an internal thermometer.

Solvation: Dissolve the Intermediate (14.0 g, 57.8 mmol) in Methanol (140 mL) and THF (20

mL).

Note: THF helps solubility if the intermediate is not fully soluble in pure MeOH at 0°C.

Cooling: Cool the solution to 0°C using an ice bath.

Reduction: Add Sodium Borohydride (1.31 g, 34.7 mmol) portion-wise over 15 minutes.

Caution: Gas evolution (

) will occur. Ensure the system is vented.[5]

Reaction: Remove the ice bath and allow the mixture to warm to RT. Stir for 2 hours.
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Monitor: TLC (Hexane:EtOAc 2:1). The aldehyde spot should disappear, and a more polar

alcohol spot (

) should appear.

Quench: Cool back to 0°C. Quench by dropwise addition of Saturated

(50 mL). Stir for 10 minutes.

Extraction:

Remove bulk Methanol/THF under reduced pressure (Rotavap).

Extract the aqueous residue with Ethyl Acetate (

mL).

Wash combined organics with Brine (100 mL).

Dry over Anhydrous

, filter, and concentrate.

Purification: The crude product is often pure enough.[10] If necessary, recrystallize from

Ethyl Acetate/Hexane or purify via silica gel chromatography (Gradient: 10%

40% EtOAc in Hexane).

Quality Control & Analytical Data
Verify the identity of the final product using the following parameters:

Appearance: White to off-white crystalline solid.

Melting Point: 72–75°C (Literature range).

NMR (400 MHz,

):

7.30–7.45 (m, 5H, Benzyl aromatic).
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6.80–6.90 (m, 3H, Core aromatic).

5.05 (s, 2H,

).

4.65 (s, 2H,

).

3.78 (s, 3H,

).

2.20 (br s, 1H,

).

Troubleshooting Guide
Use this decision tree to diagnose common synthesis issues.
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Problem Detected

Which Step?

Step 1: Benzylation Step 2: Reduction

Low Conversion C-Alkylation Impurity

Check Base Quality
(Ensure K2CO3 is anhydrous)

Increase Temp to 80°C

Switch Solvent to Acetone
(Promotes O-alkylation)

Incomplete Reduction Over-reduction
(Benzyl cleavage)

Add 0.2 eq more NaBH4
Check MeOH for water content

Ensure Temp < 25°C
Do NOT use Pd/C or H2

Click to download full resolution via product page

Figure 2: Troubleshooting decision tree for yield optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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